Cas no 1227607-23-9 (5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1227607-23-9
• MF: C₁₃H₈F₃N₃
• MW: 263.217932701111
• CID: 4913590
• Update Time: 2025-06-26

5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile
• 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8F3N3/c14-13(15,16)11-7-10(8-19-12(11)1-4-17)9-2-5-18-6-3-9/h2-3,5-8H,1H2
• InChI Key： ZTENJCCCJOEWPM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1CC#N)C1C=CN=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 2
• Topological Polar Surface Area: 49.6

Additional information on 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No: 1227607-23-9)

5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by a pyridine core substituted with a nitrile group, a trifluoromethyl group, and another pyridine ring, endows it with unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules. The compound's Chemical Abstracts Service (CAS) number, 1227607-23-9, serves as a unique identifier, facilitating its recognition and utilization in scientific literature and industrial applications.

The significance of this compound lies in its potential applications across various domains of chemical biology and drug discovery. The presence of the trifluoromethyl group is particularly noteworthy, as it is a common moiety in pharmaceuticals due to its ability to enhance metabolic stability, lipophilicity, and binding affinity. This feature has been extensively studied in the development of small-molecule inhibitors targeting various disease pathways. Additionally, the pyridine moiety provides a versatile scaffold for further functionalization, enabling the design of molecules with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the role of 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile as a key building block in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in constructing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The electron-withdrawing nature of the nitrile group and the electron-donating effects of the pyridine rings contribute to the compound's reactivity, making it an ideal candidate for further derivatization. These modifications can fine-tune its pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.

In addition to its role in kinase inhibition, this compound has shown promise in other therapeutic areas. Studies have demonstrated its potential as an intermediate in the synthesis of antiviral agents, where the trifluoromethyl group plays a pivotal role in improving viral protease inhibition. The structural motif of 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile also aligns well with scaffolds used in central nervous system (CNS) drug discovery. The ability to modulate both lipophilicity and electronic properties through strategic substitutions makes it an attractive candidate for developing treatments for neurological disorders.

The synthesis of 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. One common approach involves palladium-catalyzed cross-coupling reactions between halogenated pyridines and trifluoromethyl-substituted acetonitriles. These reactions leverage transition metal catalysis to achieve high regioselectivity and yield, which are essential for large-scale production. Additionally, computational methods have been employed to optimize reaction conditions and predict the outcomes of complex synthetic pathways.

The compound's versatility extends beyond its applications in drug discovery. It has also been utilized as a ligand in coordination chemistry, where its ability to bind transition metals opens up possibilities for catalytic applications. The trifluoromethyl group's interaction with metal centers can influence catalytic activity, making this compound a valuable tool for developing new catalysts for organic transformations. Furthermore, its stability under various reaction conditions makes it suitable for use in high-throughput screening assays, where robustness is paramount.

From a regulatory perspective, 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No: 1227607-23-9) is subject to standard chemical safety protocols due to its reactivity and potential biological activity. While it is not classified as a hazardous material under current regulations, proper handling procedures must be followed to ensure safety during storage and transportation. Manufacturers and researchers are advised to adhere to guidelines provided by organizations such as the International Council for Harmonisation (ICH) and the American Chemical Society (ACS) to mitigate any risks associated with its use.

The future prospects of this compound are promising, with ongoing research exploring new synthetic methodologies and applications. Innovations in flow chemistry have enabled more efficient production processes for complex molecules like 5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile, reducing waste and improving scalability. Additionally, advancements in green chemistry principles are driving efforts to develop sustainable synthetic routes that minimize environmental impact.

In conclusion,5-(Pyridin-4-yl)-3-(trifluoromethyl)pyridine-2-acetonitrile represents a cornerstone molecule in modern chemical biology and pharmaceutical research. Its unique structural features make it an indispensable tool for designing novel therapeutics across multiple disease indications. As research continues to uncover new applications and synthetic strategies,1227607-23-9 will undoubtedly remain at the forefront of scientific innovation.